Cas no 2061979-49-3 (3-(Aminomethyl)-5-fluorophenol hydrochloride)

• Product Name: 3-(Aminomethyl)-5-fluorophenol hydrochloride
• CAS No: 2061979-49-3
• MF: C₇H₉ClFNO
• MW: 177.603864431381
• MDL: MFCD28893399
• CID: 4772809
• PubChem ID: 127263138
• Update Time: 2026-02-26

3-(Aminomethyl)-5-fluorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-fluorophenol hydrochloride
• 2061979-49-3
• Y14108
• MFCD28893399
• 3-(aminomethyl)-5-fluorophenol;hydrochloride
• CS-0161230
• AKOS030623063
• 3-(Aminomethyl)-5-fluorophenolhydrochloride
• 3-(Aminomethyl)-5-fluorophenol HCl
• EN300-6734233
• Z2310678254
• BS-15914

• MDL： MFCD28893399
• Inchi： 1S/C7H8FNO.ClH/c8-6-1-5(4-9)2-7(10)3-6;/h1-3,10H,4,9H2;1H
• InChI Key： UIOOXMXKTMCDJF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)CN)O

Computed Properties

• Exact Mass: 177.0356698g/mol
• Monoisotopic Mass: 177.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on 3-(Aminomethyl)-5-fluorophenol hydrochloride

Introduction to 3-(Aminomethyl)-5-fluorophenol hydrochloride (CAS No. 2061979-49-3)

3-(Aminomethyl)-5-fluorophenol hydrochloride, identified by the chemical abstracts service number 2061979-49-3, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, featuring a hydrochloride salt form, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both an amine and a fluorine substituent in its phenolic backbone suggests a versatile reactivity that could be exploited in drug design and development.

The molecular structure of 3-(Aminomethyl)-5-fluorophenol hydrochloride consists of a benzene ring substituted with a hydroxyl group at the 5-position and an amino methyl group at the 3-position, with the nitrogen atom of the amine group protonated to form the hydrochloride salt. This configuration imparts both basic and acidic properties to the molecule, making it amenable to various chemical modifications and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity towards certain biological receptors. The fluorine atom in 3-(Aminomethyl)-5-fluorophenol hydrochloride can significantly influence its pharmacokinetic properties, potentially leading to more effective therapeutic outcomes. This has prompted extensive research into its applications in medicinal chemistry.

One of the most compelling areas of research involving 3-(Aminomethyl)-5-fluorophenol hydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's amine group can serve as a nucleophilic site for further functionalization, allowing chemists to introduce additional moieties that may enhance its pharmacological activity. For instance, it could be used to develop novel antimicrobial agents or anti-inflammatory drugs by incorporating specific functional groups that target bacterial enzymes or inflammatory pathways.

Moreover, the fluorine substituent at the 5-position of the phenol ring can influence electronic effects and steric hindrance around the aromatic system. These properties are crucial in determining how the molecule interacts with biological targets such as enzymes or receptors. Studies have shown that fluorinated phenols often exhibit improved binding affinities due to their ability to engage in favorable hydrogen bonding interactions and π-stacking effects. This makes 3-(Aminomethyl)-5-fluorophenol hydrochloride a promising candidate for developing high-affinity ligands.

Recent advancements in computational chemistry have also facilitated the exploration of 3-(Aminomethyl)-5-fluorophenol hydrochloride's potential applications. Molecular modeling techniques can predict how this compound might interact with various biological targets, providing insights into its mechanism of action. Such simulations have been instrumental in identifying novel drug candidates and optimizing their structures for better efficacy and reduced side effects.

The synthesis of 3-(Aminomethyl)-5-fluorophenol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions on fluorobenzene derivatives followed by functional group transformations to introduce the amine and methyl groups. The final step typically involves salt formation with hydrochloric acid to stabilize the molecule for pharmaceutical use.

In terms of biological activity, preliminary studies on 3-(Aminomethyl)-5-fluorophenol hydrochloride have suggested potential roles in modulating enzymatic pathways relevant to inflammation and oxidative stress. The amine group can interact with metal ions or catalytic centers in enzymes, while the fluorine atom can enhance binding stability through electronic effects. Further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

The compound's solubility characteristics also play a critical role in its formulation and delivery. As a hydrochloride salt, 3-(Aminomethyl)-5-fluorophenol hydrochloride is likely to be more soluble in aqueous solutions compared to its free base form, making it suitable for oral or injectable formulations. This solubility profile is essential for ensuring adequate bioavailability and therapeutic efficacy.

Regulatory considerations are another important aspect when evaluating 3-(Aminomethyl)-5-fluorophenol hydrochloride for pharmaceutical use. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is necessary to ensure safety and quality control throughout production. Additionally, toxicological studies must be conducted to assess potential side effects and determine safe dosage ranges.

The future prospects for 3-(Aminomethyl)-5-fluorophenol hydrochloride are promising, given its unique structural features and potential biological activities. Continued research into its synthesis, pharmacology, and applications will likely uncover new therapeutic uses and refine existing ones. As our understanding of fluorinated compounds grows, so too will their role in developing innovative medicines.